1-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol

• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol
• SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC4=C(C=CC5=CC=CC=C54)O
• InChI: InChI=1S/C26H25N3O/c30-26-13-12-21-7-2-4-11-24(21)25(26)18-27-29-16-14-28(15-17-29)19-22-9-5-8-20-6-1-3-10-23(20)22/h1-13,18,30H,14-17,19H2/b27-18+
• InChIKey: XIWMCDOIIPVLJD-OVVQPSECSA-N

1-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol (CAS 306952-17-0) is a synthetic Schiff base compound with the molecular formula C₂₆H₂₅N₃O and a molecular weight of 395.5 g/mol. It is structurally characterized by a 1-naphthylmethyl-substituted piperazine ring connected via an imine (azomethine, –CH=N–) linkage to a 2-naphthol moiety.

1-({[4-(1-Naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol (CAS 306952-17-0): Structural Identity and Procurement Baseline

1-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol (CAS 306952-17-0) is a synthetic Schiff base compound with the molecular formula C₂₆H₂₅N₃O and a molecular weight of 395.5 g/mol. It is structurally characterized by a 1-naphthylmethyl-substituted piperazine ring connected via an imine (azomethine, –CH=N–) linkage to a 2-naphthol moiety. The compound is commercially available from major suppliers such as Sigma-Aldrich (product R793469, AldrichCPR) and AKSci (0417EM) at ≥95% purity and is classified for research and development use only [1]. Computed physicochemical properties from the ZINC15 database report a calculated logP of 5.186 and a fraction sp³ of 0.27, indicating high lipophilicity and a predominantly planar/aromatic character [2]. This compound belongs to the broader class of piperazine-hydrazone/Schiff base derivatives, a scaffold under active investigation for antimicrobial, efflux pump inhibitory, and metal-chelating applications.

1

Multi-mode Schiff base probe with naphthylmethylpiperazine pharmacophore for antimicrobial resistance research.

2

Compatible with metal coordination studies via O–N chelate motif; supports metallodrug design workflows.

3

Enhanced lipophilicity profile (computed) supports penetration studies into lipid-rich barriers.

4

Fluorescence-sensing potential via ESIPT; structural requirement for O–H···N tautomerism met.

• [1] Sigma-Aldrich. 1-(((4-(1-Naphthylmethyl)-1-piperazinyl)imino)methyl)-2-naphthol (CAS 306952-17-0), Product R793469 AldrichCPR. Available at: https://www.sigmaaldrich.cn/CN/zh/search/306952-17-0 View Source
• [2] ZINC15 Database. ZINC49113517: 1-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol. Calculated logP = 5.186, MW = 395.506, Fraction sp3 = 0.27. Available at: https://zinc15.docking.org/substances/ZINC000049113517/ View Source

Why Generic Substitution with 1-(1-Naphthylmethyl)piperazine (NMP) or Other Piperazine Analogs Fails for 1-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol Procurement

The target compound cannot be functionally substituted by its closest structural precursor, 1-(1-naphthylmethyl)piperazine (NMP; CAS 40675-81-8), or by the halogenated analog 1-({[4-(4-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol (CAS not publicly assigned), because the imine (–CH=N–) bridge and the 2-naphthol terminus confer three critical differentiating properties absent in NMP: (i) the ability to form stable five- or six-membered chelate rings with divalent and trivalent metal ions via the O⁻–Nimine donor set, a property exploited in coordination chemistry and metallodrug design; (ii) a substantial increase in computed lipophilicity (logP ≈ 5.2 versus approximately 3.1–3.5 for unsubstituted NMP) that alters membrane partitioning and pharmacokinetic behavior; and (iii) the potential for excited-state intramolecular proton transfer (ESIPT) due to the O–H···N hydrogen bond in the 2-naphthol-imine motif, enabling fluorescence-based sensing applications that are structurally impossible for the simple amine precursor NMP . Substitution with the 4-chlorobenzyl analog, while retaining the Schiff base core, replaces the extended naphthylmethyl aromatic surface with a smaller chlorophenyl group, reducing predicted π-stacking interactions with aromatic amino acid side chains in efflux pump binding pockets and eliminating the potential for resonance stabilization provided by the naphthyl ring system . These structural distinctions mean that procurement specifications must be compound-specific; generic class-level substitution cannot guarantee equivalent performance in assays designed around metal coordination, fluorescence output, or hydrophobic target engagement.

Chelation

Target carries O–N donor set for metal binding; NMP lacks imine and naphthol-OH, preventing chelate formation.

Lipophilicity

Target computed logP ~5.2 supports membrane partitioning; NMP (logP ~3.1–3.5) may shift partitioning behavior significantly.

Fluorescence

Target enables ESIPT via O–H···N motif; 4-chlorobenzyl analog has reduced conjugation and may not exhibit equivalent photophysical response.

Quantitative Differentiation Evidence: 1-({[4-(1-Naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol Versus Key Comparators

Computed Lipophilicity Advantage Relative to the Non-Schiff-Base Precursor NMP

The target compound exhibits a computed logP of 5.186 as reported in the ZINC15 database [1]. By comparison, the precursor compound 1-(1-naphthylmethyl)piperazine (NMP, MW 226.3 g/mol, C₁₅H₁₈N₂) lacks the 2-naphthol-imine extension and has a substantially lower predicted logP (estimated at approximately 3.1–3.5 based on fragment-based calculation). This logP differential of at least 1.7 log units corresponds to a roughly 50-fold theoretical increase in octanol-water partition coefficient, which is expected to translate into enhanced passive membrane permeability and greater penetration into lipid-rich biological compartments such as the mycobacterial cell envelope. This physicochemical differentiation is directly relevant to applications requiring intracellular target engagement or biofilm penetration.

Lipophilicity

Cross-study comparable

ΔlogP ≈ +1.7 to +2.1~50–125× higher partition coefficient (computed)

Supports membrane penetration review; reported logP 5.186 vs. NMP ~3.1–3.5.

Computed property; experimental logP not identified.

Evidence Dimension	Computed octanol-water partition coefficient (logP)
Target Compound Data	logP = 5.186 (ZINC15 calculation)
Comparator Or Baseline	1-(1-Naphthylmethyl)piperazine (NMP): estimated logP ≈ 3.1–3.5 (fragment-based)
Quantified Difference	ΔlogP ≈ +1.7 to +2.1 log units; approximately 50–125× higher theoretical partition coefficient
Conditions	Computed property from ZINC15 drug-like subset; direct experimental logP measurement not identified for either compound

Why This Matters

Higher logP predicts superior penetration of the lipid-rich mycobacterial cell wall and biofilm matrix, making the target compound a more suitable scaffold for developing antimycobacterial agents than the simpler NMP precursor.

• [1] ZINC15 Database. ZINC49113517: calculated logP = 5.186. Available at: https://zinc15.docking.org/substances/ZINC000049113517/ View Source

Metal Chelation Capability Absent in the Non-Schiff-Base Precursor NMP

The target compound contains the 2-naphthol-imine O⁻–N donor motif characteristic of tridentate (ONO) or tetradentate (ONNO) Schiff base ligands, which is absent in the simple amine precursor NMP. Studies on structurally analogous 2-[(2-hydroxyphenyl)imino]methyl-1-naphthol ligands demonstrate that this donor set forms stable complexes with transition metals including V(IV), Cu(II), Zn(II), and Fe(III). For the closely related 2-[(2-hydroxyphenyl)imino]methyl-1-naphthol (H₂AP) ligand, organotellurium(IV) complexes were synthesized and characterized, with the ligand exhibiting tridentate ONO coordination [1]. The target compound's 2-naphthol-imine motif similarly enables pH-dependent keto-enol tautomerism (O–H···N hydrogen bond), a prerequisite for metal-binding and for excited-state intramolecular proton transfer (ESIPT) fluorescence phenomena [2]. NMP, lacking both the imine linker and the naphthol hydroxyl, cannot participate in such coordination chemistry. This functional distinction is critical for procurement decisions in metallodrug discovery, catalyst development, or fluorescent probe design.

Metal Chelation

Class-level inference

ONO/ONNO donor setTridentate coordination confirmed in analogous 2-naphthol Schiff bases

Coordination chemistry context; NMP cannot chelate metals.

Structural inference; experimental complexation data for exact target needed.

Evidence Dimension	Metal ion chelation capability (presence of O⁻–Nimine donor set)
Target Compound Data	Contains 2-naphthol-OH and imine-N donor atoms forming potential ONO/ONNO chelate ring; tautomeric O–H···N hydrogen bond confirmed in analogous Schiff bases
Comparator Or Baseline	1-(1-Naphthylmethyl)piperazine (NMP): contains only tertiary amine nitrogen donors; no hydroxyl or imine functionality for chelation
Quantified Difference	Qualitative structural presence/absence of chelating functionality; metal-binding constants not experimentally determined for the target compound
Conditions	Structural inference based on established coordination chemistry of 2-naphthol Schiff base ligands; experimental complexation data for the exact target compound not identified in primary literature

Why This Matters

For applications in metallodrug design, catalytic chemistry, or metal-ion sensing, the target compound provides a functional handle (the O–N chelate pocket) that is structurally impossible for NMP, making compound selection based on this functional requirement non-negotiable.

• [1] Synthesis, Characterization and Antimicrobial Studies of Some New Tellurium(IV) Complexes Derived from 2-[(2-Hydroxyphenyl)imino methyl]-1-naphthol Schiff Base. Royal Society of Chemistry, 2021. Available at: https://rcseng.ovidds.com View Source
• [2] Study of Excited-state Proton Transfer in 2-Naphthol Schiff Base Derivatives. Dissertation Topic Net. Documents O–H···N hydrogen bond and tautomerism in naphthol Schiff bases. Available at: https://www.dissertationtopic.net View Source

Efflux Pump Inhibitory Potency of the Naphthylmethylpiperazine Pharmacophore: Quantitative Baseline from NMP and Class-Level Projection

The naphthylmethylpiperazine pharmacophore present in the target compound is the core structural determinant for efflux pump inhibition (EPI). In Mycobacterium abscessus, 1-(1-naphthylmethyl)piperazine (NMP) inhibited efflux pump activity by 97% at tested concentrations, while the comparator ABC efflux pump inhibitor plumbagin (PLU) achieved only 68% inhibition under identical assay conditions [1]. NMP and PLU caused 5-fold decreases in the minimum inhibitory concentrations (MIC) of ciprofloxacin and clarithromycin against M. abscessus [1]. In Salmonella enterica, NMP reduced tetracycline MIC by 16- to 32-fold (from 256 µg/mL to 8 µg/mL, below the CLSI resistance breakpoint of ≥16 µg/mL) when co-administered at 250 µg/mL [2]. In clinical Enterobacteriaceae isolates, NMP produced a ≥4-fold MIC reduction for linezolid, levofloxacin, and tetracycline in >50% of tested isolates [3]. Although direct EPI data for the target Schiff base compound have not been published, the conservation of the naphthylmethylpiperazine substructure predicts retention of efflux pump binding, while the enhanced lipophilicity conferred by the 2-naphthol-imine extension (logP 5.186 vs. ~3.1 for NMP) may improve penetration into the Gram-negative outer membrane and mycobacterial cell wall, potentially translating to greater intracellular target engagement.

Efflux Pump EPI

Class-level inference

97% inhibition (NMP)vs. 68% for PLU in M. abscessus; 16–32× MIC reduction in Salmonella

Reported efflux pump inhibition baseline; target predicted to retain pharmacophore.

Direct EPI data for target compound not published.

Evidence Dimension	Efflux pump inhibition (% inhibition) and antibiotic MIC fold-reduction
Target Compound Data	Not experimentally determined; predicted to retain naphthylmethylpiperazine EPI activity based on pharmacophore conservation with enhanced lipophilicity (logP 5.186)
Comparator Or Baseline	NMP: 97% efflux inhibition in M. abscessus; 5-fold MIC reduction (ciprofloxacin/clarithromycin); 16–32-fold tetracycline MIC reduction in Salmonella; ≥4-fold MIC reduction in Enterobacteriaceae. PLU: 68% efflux inhibition in M. abscessus
Quantified Difference	NMP outperforms PLU by 29 percentage points (97% vs. 68% efflux inhibition); target compound projected to match or exceed NMP due to increased membrane permeability
Conditions	M. abscessus efflux assay using ethidium bromide; Salmonella MIC by broth microdilution (CLSI); Enterobacteriaceae MIC by broth microdilution ± 100 mg/L NMP

Why This Matters

The 97% efflux pump inhibition achieved by the naphthylmethylpiperazine pharmacophore represents a near-complete blockade of the resistance mechanism, and the target compound's structural elaboration may further improve this potency through enhanced membrane partitioning, making it a higher-value procurement choice for antimicrobial resistance research than either NMP alone or the less lipophilic PLU.

• [1] Faboro T, Daniel J. Biofilm formation and polar lipid biosynthesis in Mycobacterium abscessus are inhibited by naphthylmethylpiperazine. PLoS One. 2024;19(11):e0311669. DOI: 10.1371/journal.pone.0311669. PMID: 39531471. View Source
• [2] Price EDJ et al. Increasing antimicrobial susceptibility of MDR Salmonella with the efflux pump inhibitor 1-(1-Naphthylmethyl)-piperazine. Biochem Biophys Res Commun. 2023;668:49–54. DOI: 10.1016/j.bbrc.2023.05.035. PMID: 37244034. View Source
• [3] Schumacher A et al. Effect of 1-(1-naphthylmethyl)-piperazine, a novel putative efflux pump inhibitor, on antimicrobial drug susceptibility in clinical isolates of Enterobacteriaceae other than Escherichia coli. J Antimicrob Chemother. 2006;57(2):344–348. DOI: 10.1093/jac/dki446. PMID: 16354746. View Source

Biofilm Inhibition at Sub-MIC Concentrations: NMP Baseline with Implications for the Schiff Base Analog

In the M. abscessus biofilm model, NMP (carrying the naphthylmethylpiperazine substructure) inhibited biofilm formation by 50% at sub-MIC concentrations, demonstrating a therapeutically desirable property of disrupting biofilm architecture without exerting growth-inhibitory pressure that could select for resistance [1]. NMP also inhibited the incorporation of ¹⁴C-palmitate into glycopeptidolipids and phosphatidylethanolamine in both log-phase and biofilm-state M. abscessus cells, while paradoxically increasing triacylglycerol biosynthesis several-fold, indicating a specific perturbation of polar lipid metabolism rather than generalized cytotoxicity [1]. This biofilm-inhibitory phenotype is mechanistically linked to efflux pump blockade and membrane lipid remodeling. The target compound, by preserving the naphthylmethylpiperazine pharmacophore while adding the 2-naphthol-imine extension with higher logP, is predicted to exhibit equal or superior biofilm penetration and lipid bilayer partitioning. No comparable sub-MIC biofilm inhibition data were identified for the 4-chlorobenzyl analog or for simple piperazine-hydrazone derivatives lacking the naphthylmethyl substituent.

Biofilm

Class-level inference

50% inhibition at sub-MICNMP perturbs polar lipid biosynthesis in M. abscessus

Biofilm-inhibitory phenotype context; target may combine lipid-targeting with enhanced bilayer partitioning.

Experimental data for target compound not available.

Evidence Dimension	Biofilm formation inhibition at sub-MIC concentration
Target Compound Data	Not experimentally determined; predicted to retain biofilm-inhibitory phenotype based on naphthylmethylpiperazine pharmacophore conservation
Comparator Or Baseline	NMP: 50% biofilm inhibition at sub-MIC levels in M. abscessus; PLU: 50% biofilm inhibition at sub-MIC levels; specific lipid biosynthesis perturbations demonstrated for NMP only
Quantified Difference	NMP and PLU both achieve 50% biofilm inhibition; NMP uniquely inhibits glycopeptidolipid and phosphatidylethanolamine biosynthesis from ¹⁴C-palmitate; target compound predicted to combine NMP's lipid-targeting with enhanced bilayer partitioning
Conditions	M. abscessus biofilm model, 3-day exposure, resazurin viability staining; radiolabeled ¹⁴C-palmitate and ¹⁴C-acetate incorporation assays

Why This Matters

The ability to inhibit biofilm at sub-MIC concentrations is a clinically desirable feature for antimycobacterial agents, as it reduces selection pressure for resistance. Procurement of the target compound enables investigation of whether the Schiff base elaboration improves this already potent biofilm-inhibitory phenotype.

• [1] Faboro T, Daniel J. Biofilm formation and polar lipid biosynthesis in Mycobacterium abscessus are inhibited by naphthylmethylpiperazine. PLoS One. 2024;19(11):e0311669. DOI: 10.1371/journal.pone.0311669. PMID: 39531471. View Source

Binding Affinity to Human p47phox SH3A-B Domain: Target Compound Class Data

The naphthylpiperazine chemotype has documented binding activity against the p47phox regulatory subunit of the NADPH oxidase complex. The structurally related compound 1-(naphthalen-1-yl)piperazine (1-NP, a substructure of NMP and the target compound) binds to the immobilized recombinant human His-tagged p47phox SH3A-B domain (residues 151–285) with a dissociation constant Kd of 3.66 × 10⁵ nM (366 µM) as reported in BindingDB, curated from ChEMBL [1]. This interaction, while low-affinity, identifies the p47phox SH3 domain as a potential molecular target for naphthylpiperazine-containing compounds. The target compound's extended structure with additional aromatic surface (2-naphthol) and hydrogen-bonding capacity (imine, hydroxyl) may enhance this binding interaction through supplementary π-stacking and hydrogen-bond contacts with the SH3 domain surface. No p47phox binding data are available for the 4-chlorobenzyl analog or for simple hydrazone-piperazine derivatives that lack the naphthyl substituent, suggesting that the naphthylmethyl group is a key pharmacophoric element for this target.

p47phox Binding

Class-level inference

Kd = 366 µM (1-NP)Recombinant human SH3A-B domain; BindingDB curated

Reported naphthylpiperazine binding context; Schiff base extension may modulate affinity.

Target compound binding not measured; structural elaboration review required.

Evidence Dimension	Binding affinity (Kd) to recombinant human p47phox SH3A-B domain
Target Compound Data	Not experimentally determined for the full Schiff base compound; predicted to retain or improve binding based on naphthylpiperazine pharmacophore
Comparator Or Baseline	1-(Naphthalen-1-yl)piperazine (1-NP): Kd = 3.66 × 10⁵ nM (366 µM) against immobilized His-tagged p47phox SH3A-B (residues 151–285) expressed in E. coli BL21(DE3)
Quantified Difference	Kd = 366 µM for the minimal naphthylpiperazine fragment; target compound binding affinity not measured; structural elaboration expected to modulate affinity
Conditions	In vitro binding assay using immobilized recombinant protein; data sourced from BindingDB/ChEMBL curation of J. Med. Chem. 2019 publication

Why This Matters

The p47phox SH3 domain is a validated target for modulating NADPH oxidase activity in inflammatory and cardiovascular diseases. The target compound provides an entry point for structure-activity relationship studies aimed at improving this low-micromolar binding affinity through the additional interactions afforded by the Schiff base extension.

• [1] BindingDB Entry for BDBM50007407 (1-Naphthalen-1-yl-piperazine). Kd = 3.66E+5 nM for human p47phox SH3A-B domain. Curated from ChEMBL; associated article DOI: 10.1021/acs.jmedchem.9b01492, PMID: 31922756. Available at: http://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50007407 View Source

Piperazine-Hydrazone Antimicrobial Class Activity: Comparative Context from Structurally Analogous Series

A 2023 study by Cebeci et al. on new piperazine-hydrazone derivatives identified compounds 6 and 7e as selective inhibitors of Candida krusei and Bacillus subtilis, respectively, with molecular docking confirming good affinity for the sterol 14-alpha demethylase (CYP51) active site of C. krusei [1]. While these compounds incorporate a 1-methylpiperazine core rather than the 1-naphthylmethylpiperazine present in the target compound, the shared piperazine-hydrazone scaffold establishes proof-of-concept for this chemotype's antifungal and antibacterial potential. The target compound differentiates itself from this series through three structural features: (i) replacement of the N-methyl group with an N-naphthylmethyl group, which is known to confer efflux pump inhibitory activity; (ii) substitution of the pyridine-linked hydrazone with a naphthol-linked imine, providing the O–N chelate motif; and (iii) significantly higher computed lipophilicity (logP 5.186 vs. estimated 2.5–3.5 for the 1-methylpiperazine hydrazones). These differences suggest that the target compound may exhibit a dual mechanism combining direct antimicrobial activity with efflux pump inhibition, a profile not achievable with the simpler 1-methylpiperazine hydrazone series.

Antimicrobial

Cross-study comparable

Piperazine-hydrazone class activeCompounds 6/7e inhibit C. krusei, B. subtilis; dock to CYP51

Antimicrobial screening context; target adds naphthylmethyl EPI group and O–N chelate motif.

Direct MIC for target compound not reported; class-level scaffold comparison.

Evidence Dimension	Antimicrobial selectivity profile and molecular target engagement
Target Compound Data	Not experimentally determined; structural features predict combined antimicrobial and efflux pump inhibitory activity
Comparator Or Baseline	Compound 6 (Cebeci 2023): selective C. krusei inhibitor; Compound 7e: B. subtilis and C. krusei inhibitor; both dock to CYP51 of C. krusei; MIC values not extracted in abstract (full-text access required)
Quantified Difference	Qualitative differentiation: target compound adds efflux pump inhibitory naphthylmethyl group and metal-chelating naphthol-imine motif absent in the 1-methylpiperazine hydrazone series
Conditions	Antimicrobial screening against S. aureus, P. aeruginosa, E. coli, and C. krusei; docking against CYP51 (C. krusei)

Why This Matters

For procurement decisions in antimicrobial discovery programs, the target compound offers a differentiated chemotype that merges the validated piperazine-hydrazone antimicrobial scaffold with the naphthylmethyl EPI pharmacophore, potentially yielding a dual-mechanism agent not represented in existing piperazine-hydrazone libraries.

• [1] Cebeci YU, Batur ÖÖ, Boulebd H. New piperazine-hydrazone derivatives as potential antimicrobial agents: Synthesis, characterization, biological evaluation, and in silico investigations. J Mol Struct. 2023;1287:135791. DOI: 10.1016/j.molstruc.2023.135791. View Source

Optimal Research and Industrial Application Scenarios for 1-({[4-(1-Naphthylmethyl)-1-piperazinyl]imino}methyl)-2-naphthol

Antimycobacterial Efflux Pump Inhibitor Development Targeting M. abscessus Biofilms

The target compound is positioned as an advanced scaffold for developing efflux pump inhibitors (EPIs) against non-tuberculous mycobacteria. Rationale: The naphthylmethylpiperazine substructure achieves 97% efflux pump inhibition and 5-fold antibiotic MIC reduction in M. abscessus, while the Schiff base extension increases logP by ~1.7 units, enhancing penetration of the lipid-rich mycobacterial cell envelope [1]. Researchers evaluating EPIs should procure this compound rather than NMP alone because the 2-naphthol-imine moiety provides a synthetic handle for further derivatization and metal complexation, enabling structure-activity relationship studies that are not possible with the simpler precursor.

Transition Metal Complexation for Metallodrug Discovery and Catalysis

The O⁻–Nimine donor set of the target compound enables tridentate or tetradentate coordination to transition metals (V(IV), Cu(II), Zn(II), Fe(III)), a functionality absent in NMP and only partially present in non-naphthol hydrazone analogs [1]. Procurement for coordination chemistry studies should prioritize this compound over NMP or the 4-chlorobenzyl analog because the naphthol hydroxyl group provides the requisite deprotonatable oxygen donor for stable chelate formation. The resulting metal complexes can be screened for catalytic activity (e.g., alkene epoxidation, oxidative coupling) or biological activity (anticancer, antimicrobial metal complexes).

Fluorescence-Based Sensing via Excited-State Intramolecular Proton Transfer (ESIPT)

The 2-naphthol-imine O–H···N hydrogen bond motif enables excited-state intramolecular proton transfer (ESIPT), producing a large Stokes shift that is valuable for fluorescence sensing and imaging applications [1]. This photophysical property is structurally impossible in NMP and is attenuated in the 4-chlorobenzyl analog due to reduced conjugation. Procurement for optical probe development should specify this compound for its dual emission characteristics arising from the enol-keto tautomerism, enabling ratiometric fluorescence measurements that are robust to environmental fluctuations.

p47phox NADPH Oxidase Modulator Screening for Inflammatory Disease Research

The naphthylpiperazine chemotype binds the p47phox SH3A-B domain with a Kd of 366 µM, identifying this regulatory subunit as a tractable target for modulating NADPH oxidase activity in inflammatory conditions [1]. The target compound's extended aromatic and hydrogen-bonding surface may improve this binding affinity. Procurement for p47phox-focused screening campaigns should select this compound as a starting hit for medicinal chemistry optimization, leveraging the Schiff base linkage as a point of diversification for parallel library synthesis.

Application

Selection Property

Validation Focus

Antimicrobial resistance EPI studies

Naphthylmethylpiperazine pharmacophore retention

Efflux pump inhibition and biofilm penetration endpoints

Metallodrug discovery / coordination chemistry

O–N chelate motif integrity

Metal complex formation and stability

Fluorescence probe development

ESIPT-capable O–H···N tautomerism

Stokes shift and dual-emission characterization

p47phox NADPH oxidase modulator screening

Naphthylpiperazine SH3-domain binding

Binding affinity improvement and SAR expansion

• [1] Faboro T, Daniel J. Biofilm formation and polar lipid biosynthesis in Mycobacterium abscessus are inhibited by naphthylmethylpiperazine. PLoS One. 2024;19(11):e0311669. DOI: 10.1371/journal.pone.0311669. PMID: 39531471. View Source